Cas no 1261799-92-1 (2-(Chloromethyl)naphthalene-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)naphthalene-3-carboxaldehyde
• CAS No: 1261799-92-1
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 4935728
• Update Time: 2025-10-31

2-(Chloromethyl)naphthalene-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-3-carboxaldehyde

• Inchi： 1S/C12H9ClO/c13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6,8H,7H2
• InChI Key： VXCQUSFBXXIYFE-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 2-(Chloromethyl)naphthalene-3-carboxaldehyde

2-(Chloromethyl)naphthalene-3-carboxaldehyde: A Comprehensive Overview

2-(Chloromethyl)naphthalene-3-carboxaldehyde (CAS No. 1261799-92-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a naphthalene ring system substituted with a chloromethyl group and a carboxaldehyde functional group, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-(Chloromethyl)naphthalene-3-carboxaldehyde provides several key features that contribute to its utility. The naphthalene ring system offers aromatic stability and rigidity, while the chloromethyl group introduces reactivity and functionalization potential. The carboxaldehyde group, on the other hand, is a highly reactive functional group that can participate in a wide range of chemical reactions, such as condensations, reductions, and oxidations. These properties make 2-(Chloromethyl)naphthalene-3-carboxaldehyde an attractive starting material for the synthesis of pharmaceutical intermediates, advanced materials, and other functional compounds.

In the realm of pharmaceutical research, 2-(Chloromethyl)naphthalene-3-carboxaldehyde has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its use in the synthesis of small molecules with potential therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to develop new inhibitors of specific enzymes involved in cancer progression. The chloromethyl group allows for the introduction of various substituents that can modulate the biological activity and selectivity of the final product.

Beyond pharmaceuticals, 2-(Chloromethyl)naphthalene-3-carboxaldehyde has also found applications in materials science. Its aromatic core and reactive functional groups make it suitable for the synthesis of polymers with unique properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound to create novel polymer materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

In organic synthesis, 2-(Chloromethyl)naphthalene-3-carboxaldehyde serves as a versatile building block for the construction of complex molecular architectures. Its reactivity has been exploited in various synthetic strategies, including multistep syntheses and one-pot reactions. Researchers at Harvard University have demonstrated the utility of this compound in the synthesis of natural products and bioactive molecules. The ability to introduce multiple functional groups through selective transformations makes it an invaluable tool in synthetic chemistry.

The safety and handling of 2-(Chloromethyl)naphthalene-3-carboxaldehyde are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2-(Chloromethyl)naphthalene-3-carboxaldehyde (CAS No. 1261799-92-1) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an essential component in the development of new drugs, advanced materials, and complex organic molecules. As research continues to uncover new applications and synthetic strategies involving this compound, its importance in the scientific community is likely to grow even further.